Cocatalysts from types, preparation to applications in the field of photocatalysis
Nanoscale Pub Date: 2021-05-26 DOI: 10.1039/D1NR02464G
Abstract
With the rapid development of society, the burden of energy and the environment is becoming more and more serious. Photocatalytic hydrogen production, the photosynthesis of organic fuel, and the photodegradation of pollutants are three effective ways to reduce these burdens using semiconductor photocatalysts. To improve the reaction efficiency of photocatalysts, a small amount of cocatalyst is often added when photocatalysts participate in the synthesis or decomposition reaction. The addition of this small amount of cocatalyst is like a finishing touch, significantly increasing the activity of the photocatalysts. However, in our common study of photocatalysis, we often pay attention to the study of photocatalysts but ignore the study of cocatalysts. Herein, we summarize the recent application research on cocatalysts in the field of photocatalysis, starting from the types, preparation methods, and reaction mechanisms among others, to remind researchers of the matters needing attention when using cocatalysts.
Recommended Literature
- [1] Acoustic waves and the real-time study of biochemical macromolecules at the liquid/solid interface
- [2] A microfluidic method to synthesize transferrin-lipid nanoparticles loaded with siRNA LOR-1284 for therapy of acute myeloid leukemia
- [3] Electrophoretic motion of a charged porous sphere within micro- and nanochannels
- [4] High mechanical strength bioactive wollastonite bioceramics sintered from nanofibers
- [5] A highly selective cyanide sensing in watervia fluorescence change and its application to in vivo imaging†
- [6] Microchemical
- [7] Highly selective red- and green-emitting two-photonfluorescent probes for cysteine detection and their bio-imaging in living cells†
- [8] XC.—The heats of association of acetic and heptoic acids in the vapour state
- [9] Diels–Alder cycloaddition polymerization of highly aromatic polyimides and their multiblock copolymers†
- [10] Incorporation of core–shell particles into methacrylate based composites for improvement of the mechanical properties†
Journal Nameļ¼Nanoscale
Research Products
-
CAS no.: 2736-40-5
-
CAS no.: 2458-12-0
-
3-Fluoro-4-methoxybenzaldehyde
CAS no.: 351-54-2
-
CAS no.: 3287-99-8
-
CAS no.: 3344-70-5
-
CAS no.: 105-14-6
-
Acid Blue 113 (Technical Grade)
CAS no.: 3351-05-1
-
CAS no.: 2835-96-3